Cas no 79834-44-9 (Piperazine, 1-(4-aminobenzoyl)-4-(4-chlorophenyl)-)

• Product Name: Piperazine, 1-(4-aminobenzoyl)-4-(4-chlorophenyl)-
• CAS No: 79834-44-9
• MF: C₁₇H₁₈ClN₃O
• MW: 315.797322750092
• CID: 531906
• PubChem ID: 12932884
• Update Time: 2025-04-19

Piperazine, 1-(4-aminobenzoyl)-4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(4-aminobenzoyl)-4-(4-chlorophenyl)-
• (4-aminophenyl)-[4-(4-chlorophenyl)piperazin-1-yl]methanone
• DTXSID80513305
• (4-Aminophenyl)[4-(4-chlorophenyl)piperazin-1-yl]methanone
• 79834-44-9
• SCHEMBL9321490

• Inchi： 1S/C17H18ClN3O/c18-14-3-7-16(8-4-14)20-9-11-21(12-10-20)17(22)13-1-5-15(19)6-2-13/h1-8H,9-12,19H2
• InChI Key： PIFDVBGQMSIQFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C(C2C=CC(=CC=2)N)=O)CC1

Computed Properties

• Exact Mass: 315.1138399g/mol
• Monoisotopic Mass: 315.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.6Ų